Cas no 2228015-20-9 (rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine
• CAS No: 2228015-20-9
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 5975212
• PubChem ID: 165610991
• Update Time: 2025-05-20

rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine
• EN300-1741694
• rac-[(1R,2R)-2-(thiolan-3-yl)cyclopropyl]methanamine
• 2228015-20-9

• Inchi： 1S/C8H15NS/c9-4-7-3-8(7)6-1-2-10-5-6/h6-8H,1-5,9H2/t6?,7-,8-/m0/s1
• InChI Key： WWMUDQPEQCBZJJ-ALKRTJFJSA-N
• SMILES： S1CCC(C1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.3Ų

Additional information on rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2228015-20-9)

Rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228015-20-9, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. The molecular structure of this compound incorporates a cyclopropyl group linked to an amine functional group, with a thiolan-3-yl moiety attached at the second carbon position. Such a configuration makes it a promising candidate for further exploration in medicinal chemistry.

The compound's significance lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The cyclopropyl ring, known for its rigidity and stability, can contribute to the binding affinity of drug candidates by providing a defined three-dimensional structure. Additionally, the presence of the thiolan-3-yl group introduces sulfur atoms, which are known to participate in various biological interactions. This feature makes the compound particularly intriguing for researchers exploring sulfur-containing pharmacophores.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with specific biological targets in mind. Rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine has been subjected to virtual screening and molecular docking studies to identify its potential binding sites within biological targets. These studies have highlighted its compatibility with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data suggests that this compound may interact with enzymes responsible for signal transduction and inflammation regulation.

In the realm of drug discovery, the development of chiral compounds is of paramount importance due to the stereoselective nature of biological processes. The (1R,2R) configuration of rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine ensures that it possesses specific stereochemical properties that could influence its pharmacological activity. Researchers are particularly interested in how the spatial arrangement of atoms affects the compound's interaction with biological systems. This has led to investigations into enantioselective synthesis methods, which aim to produce individual enantiomers with enhanced potency and reduced toxicity.

The synthesis of rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine presents unique challenges due to its complex structural features. However, recent innovations in synthetic chemistry have made it possible to access such molecules with greater efficiency and precision. Techniques such as asymmetric catalysis and transition metal-catalyzed reactions have been employed to construct the desired stereocenters. These advancements have not only improved yields but also reduced the environmental impact of synthetic processes, aligning with the growing emphasis on green chemistry principles.

Another area of interest is the exploration of this compound's pharmacological profile. Preclinical studies have begun to unravel its potential therapeutic applications across various disease areas. For example, its interaction with inflammatory pathways has prompted investigations into its efficacy as an anti-inflammatory agent. Additionally, its ability to modulate enzyme activity has raised questions about its potential role in treating metabolic disorders and neurological conditions. These preliminary findings underscore the need for further clinical research to validate these hypotheses.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates. By leveraging large datasets and advanced algorithms, scientists can predict how different compounds will behave within biological systems. Rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine has been analyzed using these tools to identify potential off-target effects and optimize its pharmacokinetic properties. This approach not only accelerates the drug development process but also enhances the likelihood of success in clinical trials.

The future prospects for rac-(1R,2R)-2-(thiolan-3-yl)cyclopropylmethanamine are promising, given its unique structural features and potential applications. As research continues, it is expected that new synthetic routes will be developed, enabling more scalable production methods. Furthermore, collaborative efforts between academia and industry will likely lead to innovative applications in both therapeutic and diagnostic contexts. The compound's versatility makes it a valuable asset in the pharmaceutical toolkit, offering hope for novel treatments across multiple disease indications.